NICKELSULFARSENIDE

• CAS No.: 12255-10-6
• Molecular Formula: C19H23NO5
• Synonyms: NICKELSULPHARSENIDE

Description

Nickel sulfarsenide is a ternary compound containing nickel (Ni), sulfur (S), and arsenic (As). It is identified by CAS registry numbers 12255-10-6 and 12255-11-7 .

Comparison with Similar Compounds

Comparison with Similar Nickel and Sulfarsenide Compounds

Chemical Composition and Structural Properties

Nickel sulfarsenide belongs to the broader class of sulfarsenides, which are characterized by combined sulfide-arsenide bonding. Below is a comparison with key nickel compounds and sulfarsenides of other metals:

Compound	Chemical Formula	CAS Registry Number	Key Structural Features
Nickel Sulfarsenide	NiAsS (inferred)	12255-10-6, 12255-11-7	Ternary structure with Ni-As-S coordination
Nickel Subsulfide	Ni₃S₂	12035-72-2	Binary sulfide; cubic or hexagonal lattices
Nickel Sulfate	NiSO₄	7786-81-4	Ionic sulfate salt; octahedral Ni²⁺ centers
Arsenopyrite (FeAsS)	FeAsS	1303-18-0	Orthorhombic sulfarsenide; Fe-As-S layers
Cobalt Sulfarsenide	CoAsS	12256-46-5	Analogous to arsenopyrite; Co-As-S bonding

Key Insights :

• Nickel sulfarsenide shares structural similarities with arsenopyrite (FeAsS), a common sulfarsenide mineral, but differs in the central metal (Ni vs. Fe) .
• Unlike binary nickel sulfides (e.g., Ni₃S₂), sulfarsenides incorporate arsenic, altering electronic and catalytic properties .

Physical and Chemical Properties

Sulfur Content and Stability

• Sulfur Content: Sulfarsenides like arsenopyrite exhibit sulfur concentrations between 13.65–36.88 wt.%, significantly higher than arsenides (0.32–3.03 wt.%) but lower than pure sulfides (e.g., pyrite, ~53 wt.%) .
• Thermal Stability : Sulfarsenides are stable under hydrothermal conditions, enabling gold enrichment via coupled redox reactions (e.g., Au-As interactions in Ni- or Fe-bearing sulfarsenides) .

Reactivity and Solubility

• Nickel sulfarsenide is sparingly soluble in water, akin to nickel subsulfide (Ni₃S₂), but more reactive than nickel sulfate (NiSO₄), which is highly soluble .

Research Findings :

• Nickel sulfarsenide is implicated in hydrothermal systems where arsenic mediates gold incorporation into sulfarsenides, a process critical for ore formation .
• Analytical methods like EA/IRMS (Elemental Analyzer/Isotope Ratio Mass Spectrometry) are used to quantify sulfur in sulfarsenides, though high variability (RSD up to 28.93%) is observed due to heterogeneous sulfur distribution .

Toxicity and Environmental Impact

Compound	Hazard Classification	Key Risks
Nickel Sulfarsenide	Likely carcinogenic (based on nickel subsulfide analogs)	Respiratory toxicity; potential carcinogen
Nickel Subsulfide	IARC Group 1 carcinogen	Lung cancer, nasal tumors
Nickel Sulfate	Class 9 hazardous material (DOT)	Skin irritation, environmental toxicity

Notes:

• Nickel sulfarsenide’s toxicity profile is inferred from structurally similar nickel compounds. The IARC classifies nickel subsulfide as carcinogenic, suggesting analogous risks for nickel sulfarsenide .
• Handling protocols for nickel sulfate (e.g., PPE, ventilation) are recommended for sulfarsenides due to shared nickel exposure risks .